Cas no 5429-06-1 (Carbamothioic acid,S-[2-[(4-methoxyphenyl)amino]-2-oxoethyl] ester)

• Product name: Carbamothioic acid,S-[2-[(4-methoxyphenyl)amino]-2-oxoethyl] ester
• CAS No: 5429-06-1
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 378402
• PubChem ID: 224670

Carbamothioic acid,S-[2-[(4-methoxyphenyl)amino]-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,S-[2-[(4-methoxyphenyl)amino]-2-oxoethyl] ester
• AC1Q5EJS; Carbamoylmercapto-essigsaeure-p-anisidid; (Carbaminyl-thioglykolsaeure)-p-anisidid; (4-(3-((2-Ethylhexyl)oxy)-2-hydroxypropoxy)-2-hydroxyphenyl) phenyl ketone; CTK8E0383; carbamoylsulfanyl-acetic acid p-anisidide; AR-1A5345; KST-1A0140; AC1L3D9K; EINECS 307-716-5; (Aminoformyl-mercaptoessigsaeure)-p-anisidid;
• 5429-06-1
• BDBM50590268
• AKOS005394271
• CB12682
• SMSF0010481
• CHEMBL5173990
• NSC13350
• S-{2-[(4-methoxyphenyl)amino]-2-oxoethyl} carbamothioate
• Oprea1_487377
• BIM-0009797.P001
• SR-01000224129
• SR-01000224129-1
• NSC-13350
• CBMicro_009833
• SCHEMBL12127439
• S-(2-((4-Methoxyphenyl)amino)-2-oxoethyl) carbamothioate

• Inchi： InChI=1S/C10H12N2O3S/c1-15-8-4-2-7(3-5-8)12-9(13)6-16-10(11)14/h2-5H,6H2,1H3,(H2,11,14)(H,12,13)
• InChI Key： HUCSOIGADMBWPJ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=O)CSC(=O)N

Computed Properties

• Exact Mass: 240.05696
• Monoisotopic Mass: 240.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 1

Experimental Properties

• Density: 1.351
• Refractive Index: 1.631
• PSA: 81.42
• LogP: 2.21890